(5-Bromo-2-chloropyridin-3-yl)methanamine dihydrochloride
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Description
Scientific Research Applications
Synthesis and Chemical Structure Analysis
Studies have demonstrated the synthesis and structural characterization of novel compounds derived from halogenated pyridines, indicating their potential as intermediates in organic synthesis. For example, the synthesis of Schiff base compounds via condensation reactions involving halogenated pyridines has been explored, revealing their antibacterial activities and providing a foundation for the development of new antimicrobial agents (Wang et al., 2008). Similarly, research on the migration of halogen atoms in halogeno-derivatives of dihydroxypyridine demonstrates the versatility of halogenated pyridines in synthesizing structurally diverse molecules (H. J. Hertog & J. C. Schogt, 2010).
Catalytic Applications and Chemical Transformations
The use of halogenated pyridines in catalytic applications has been reported, where selective amination reactions catalyzed by palladium complexes are notable for producing aminopyridines with high yield and selectivity (Jianguo Ji, Tao Li, & W. Bunnelle, 2003). This highlights the role of halogenated pyridines in facilitating efficient synthetic routes for functionalized pyridines, which are important in pharmaceutical chemistry.
Material Synthesis and Characterization
Research efforts have also focused on the synthesis and characterization of heterocyclic Schiff bases derived from halogenated pyridines, which have shown potential as anticonvulsant agents (S. Pandey & R. Srivastava, 2011). These findings underscore the importance of halogenated pyridines in the development of new therapeutic agents.
Advanced Chemical Synthesis
Further, the efficient synthesis of complex molecules, such as pyrimido[4,5-e][1,3,4] thiadiazine derivatives, from halogenated pyrimidines indicates the broad utility of these compounds in creating novel chemical entities with potential biological activity (M. Rahimizadeh, M. Nikpour, & M. Bakavoli, 2007).
Properties
IUPAC Name |
(5-bromo-2-chloropyridin-3-yl)methanamine;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrClN2.2ClH/c7-5-1-4(2-9)6(8)10-3-5;;/h1,3H,2,9H2;2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAEFDBPLWFWRDL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1CN)Cl)Br.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BrCl3N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.